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Compound of Interest

Compound Name: Methyl 4-methylnicotinate

Cat. No.: B043241 Get Quote

CAS Number: 33402-75-4

This technical guide provides a comprehensive overview of Methyl 4-methylnicotinate, a

pyridine derivative of interest to researchers, scientists, and professionals in drug development.

This document details its physicochemical properties, plausible synthetic routes, predicted

spectroscopic data, and potential biological significance based on related compounds.

Physicochemical Properties
Methyl 4-methylnicotinate is a colorless to yellow or brown liquid.[1] While comprehensive

experimental data is not available in all public domains, the following table summarizes its

known and predicted physicochemical properties.
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Property Value Source

Molecular Formula C₈H₉NO₂ [2]

Molecular Weight 151.16 g/mol [2]

Boiling Point 215.3 °C at 760 mmHg [3][4]

Melting Point Not available

Density 1.104 g/cm³ [4]

Flash Point 84 °C [3][4]

Refractive Index 1.51 [4]

Solubility Not available

Purity
95% - 99% (as commercially

available)
[1][3]

Synthesis and Experimental Protocols
While a specific, published synthesis protocol for Methyl 4-methylnicotinate is not readily

available, a plausible method is the Fischer esterification of 4-methylnicotinic acid with

methanol in the presence of a strong acid catalyst, such as sulfuric acid. This method is widely

used for the synthesis of other nicotinate esters.[5]

Proposed Synthesis of Methyl 4-methylnicotinate
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Reactants Reaction Conditions

Products

4-Methylnicotinic Acid

Methyl 4-methylnicotinate

Esterification

Methanol Sulfuric Acid (catalyst) Reflux

Water

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Methyl 4-methylnicotinate

NMR (¹H, ¹³C)

IR

Mass Spectrometry

Structural Elucidation
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Methyl Nicotinate Analogs
(e.g., Methyl 4-methylnicotinate)

Prostaglandin D₂ Release

Vasodilation

Erythema (Redness)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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